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Compound of Interest

Compound Name: 3-Amino-2,5-dichloropyridine

Cat. No.: B019286 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Properties
3-Amino-2,5-dichloropyridine is a halogenated pyridine derivative with significant applications

as a chemical intermediate in the pharmaceutical and agrochemical industries.[1] Its distinct

chemical structure, featuring an amino group and two chlorine atoms on a pyridine ring, makes

it a versatile building block for the synthesis of more complex molecules.[1]

A comprehensive summary of its key quantitative properties is provided in the table below.

Property Value Source

Molecular Formula C5H4Cl2N2 [1][2][3][4]

Molecular Weight 163.01 g/mol [1][2][3]

CAS Number 78607-32-6 [1][2][4][5]

Melting Point 120-129 °C [1][2][5]

Appearance
Yellow to brown crystalline

powder
[1]

Purity ≥ 97% [5]

Storage Temperature 0-8 °C [1][5]
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Applications in Research and Development
3-Amino-2,5-dichloropyridine is a crucial starting material in the synthesis of a variety of

target molecules. Its primary applications lie in:

Pharmaceutical Research: This compound serves as a key precursor in the development of

novel pharmaceutical agents.[1] The presence of the amino group and chlorine atoms allows

for a range of chemical modifications, enabling the creation of diverse compound libraries for

screening against various biological targets. It is particularly noted for its role in creating

compounds that target specific biological pathways, which is fundamental to modern drug

discovery.[1]

Agrochemical Synthesis: In the agricultural sector, 3-Amino-2,5-dichloropyridine is an

important intermediate for producing herbicides and insecticides.[1] Its derivatives are

designed to exhibit specific biocidal activities, contributing to crop protection and improved

agricultural yields.[1]

Generalized Experimental Workflow
While specific experimental protocols for the synthesis of 3-Amino-2,5-dichloropyridine are

proprietary and vary between manufacturers, a generalized workflow for its synthesis and

quality control can be conceptualized. This involves the chlorination of a pyridine-based starting

material, followed by purification and rigorous analytical testing to ensure high purity. The

following diagram illustrates a logical workflow for such a process.
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Caption: Generalized workflow for the synthesis and analysis of 3-Amino-2,5-
dichloropyridine.

Experimental Protocols: Analytical Methods for
Purity Determination
Ensuring the purity of 3-Amino-2,5-dichloropyridine is critical for its use in further synthetic

steps. The following are detailed methodologies for common analytical techniques used for its

purity assessment.

Gas Chromatography (GC)
Gas chromatography is a widely used technique for assessing the purity of volatile compounds

like 3-Amino-2,5-dichloropyridine.

Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and a

split/splitless injector.

Column: A capillary column suitable for polar compounds (e.g., DB-5ms, 30 m x 0.25 mm,

0.25 µm film thickness).

Sample Preparation: Prepare a solution of 3-Amino-2,5-dichloropyridine in a suitable

solvent (e.g., methanol or ethyl acetate) at a concentration of approximately 1 mg/mL.

GC Conditions:

Injector Temperature: 250 °C

Detector Temperature: 300 °C

Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp up to 250 °C at

a rate of 10 °C/min, and hold for 5 minutes.

Carrier Gas: Helium or Nitrogen at a constant flow rate.

Injection Volume: 1 µL
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Data Analysis: The purity is determined by calculating the area percentage of the main peak

relative to the total area of all peaks in the chromatogram.

High-Performance Liquid Chromatography (HPLC)
HPLC is a versatile method for purity determination, especially for identifying non-volatile

impurities.

Instrumentation: An HPLC system equipped with a UV detector.

Column: A C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Sample Preparation: Dissolve a precisely weighed amount of the compound in the mobile

phase to a concentration of about 0.1 mg/mL.

HPLC Conditions:

Mobile Phase: A mixture of acetonitrile and water (e.g., 60:40 v/v), filtered and degassed.

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Detection Wavelength: 230 nm.

Injection Volume: 10 µL.

Data Analysis: Purity is calculated based on the area percent of the analyte peak in the

resulting chromatogram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.chemimpex.com/products/28193
https://www.matrixscientific.com/product/buy-3-amino-25-dichloropyridine
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=11624&ExtHyperLink=1
https://www.fishersci.ca/shop/products/3-amino-2-5-dichloropyridine-98-0-tci-america/p-7117911
https://www.sigmaaldrich.com/HK/zh/product/aldrich/706817
https://www.benchchem.com/product/b019286#molecular-weight-of-3-amino-2-5-dichloropyridine
https://www.benchchem.com/product/b019286#molecular-weight-of-3-amino-2-5-dichloropyridine
https://www.benchchem.com/product/b019286#molecular-weight-of-3-amino-2-5-dichloropyridine
https://www.benchchem.com/product/b019286#molecular-weight-of-3-amino-2-5-dichloropyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b019286?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

